Cas no 1798524-41-0 (5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide)

• Product Name: 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide
• CAS No: 1798524-41-0
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 5375694
• Update Time: 2025-06-13

5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide

• Inchi： 1S/C15H17N5O/c1-11-8-18-13(9-17-11)15(21)19-12-5-7-20(10-12)14-4-2-3-6-16-14/h2-4,6,8-9,12H,5,7,10H2,1H3,(H,19,21)
• InChI Key： DXZDZKKJXGZMGY-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3=NC=CC=C3)C2)=O)=NC=C(C)N=C1

Additional information on 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide

5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide (CAS No. 1798524-41-0): An Emerging Compound in Medicinal Chemistry

5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide (CAS No. 1798524-41-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, belongs to the class of pyrazine carboxamides and has shown promising activity in various biological assays. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide is characterized by a pyrazine core linked to a substituted pyrrolidine moiety through an amide bond. The presence of the pyridine ring and the methyl group on the pyrazine ring adds to the compound's complexity and contributes to its biological activity. The specific arrangement of these functional groups allows for interactions with various biological targets, making it a valuable candidate for drug development.

The synthesis of 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide has been reported in several studies. One common approach involves the coupling of 5-methylpyrazine-2-carboxylic acid with 1-pyridin-2-ylpyrrolidin-3-amine using coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method provides high yields and good purity, making it suitable for large-scale production. Recent advancements in synthetic methodologies have also explored alternative routes to improve efficiency and reduce environmental impact.

In terms of pharmacological properties, 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide has demonstrated significant activity in various biological assays. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective properties, potentially making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent research has also focused on the potential use of 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide in cancer therapy. Preclinical studies have indicated that this compound can selectively inhibit cancer cell growth while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have sparked interest in further investigating its potential as an anticancer agent.

Beyond its therapeutic applications, 5-methyl-N-(1-pyridin-2-ylpyrrolidin-3-yl)pyrazine-2-carboxamide has also been studied for its use as a tool compound in basic research. Its ability to selectively target specific biological pathways makes it a valuable reagent for probing cellular processes and understanding disease mechanisms. Researchers are actively exploring its utility in high-throughput screening assays and as a lead compound for drug discovery programs.

In conclusion, 5-methyl-N-(1-pyridin-2-ylylpryrrolidin -3 - yl ) pyrazine - 2 - carboxamide (CAS No. 1798524 - 41 - 0) represents an exciting development in medicinal chemistry. Its unique chemical structure and diverse pharmacological properties make it a promising candidate for further investigation and potential clinical applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.